Cas no 953915-82-7 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide)
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide
- N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-3-phenylpropanamide
- VU0630897-1
- N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3-phenylpropanamide
- F5033-0832
- N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide
- 953915-82-7
- AKOS024491602
-
- Inchi: 1S/C20H26N2O2/c23-20(9-8-17-5-2-1-3-6-17)21-15-18-10-12-22(13-11-18)16-19-7-4-14-24-19/h1-7,14,18H,8-13,15-16H2,(H,21,23)
- InChI Key: PTSJQRUXPIVGBQ-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1CCC(CNC(CCC2C=CC=CC=2)=O)CC1
Computed Properties
- Exact Mass: 326.199428076g/mol
- Monoisotopic Mass: 326.199428076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 45.5Ų
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-0832-2μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 2μmol |
$85.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-5μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 5μmol |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-10μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 10μmol |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-20μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 20μmol |
$118.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-1mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 1mg |
$81.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-2mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 2mg |
$88.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-3mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 3mg |
$94.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-4mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 4mg |
$99.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-5mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 5mg |
$103.5 | 2023-09-10 | ||
| Life Chemicals | F5033-0832-10mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-3-phenylpropanamide |
953915-82-7 | 10mg |
$118.5 | 2023-09-10 |
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide
Introduction to N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide (CAS No. 953915-82-7)
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 953915-82-7, represents a promising candidate for further exploration in drug development, particularly in the realm of bioactive molecules.
The molecular structure of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide incorporates several key functional groups that contribute to its potential biological activity. The presence of a furan ring and a piperidine moiety in its backbone suggests a high likelihood of interaction with biological targets, making it an attractive scaffold for medicinal chemists. The 3-phenylpropanamide moiety further enhances its complexity, offering multiple sites for chemical modification and functionalization.
In recent years, there has been a growing interest in the development of small molecules that can modulate neurological and inflammatory pathways. The structural features of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide align well with this trend, as both the furan and piperidine components are known to exhibit pharmacological activity. For instance, furan derivatives have been explored for their potential in treating neurological disorders due to their ability to cross the blood-brain barrier, while piperidine-based compounds are frequently used in the development of central nervous system (CNS) drugs.
The synthesis of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the furan ring at the 1-position of the piperidine scaffold is a critical step, as it determines the overall pharmacological profile of the compound. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.
Evaluation of N-(1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide in preclinical studies has revealed promising results regarding its biological activity. Initial assays have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an agonist or antagonist in therapeutic applications. Additionally, its interaction with inflammatory pathways has been observed, indicating a possible role in managing conditions associated with chronic inflammation.
The pharmacokinetic properties of N-(1-(furan-2-yl)methylpiperidin-4-y}methyl)-
The potential therapeutic applications of N-(
Ongoing research is focused on optimizing the synthetic route for N-( In conclusion, N-(
953915-82-7 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-3-phenylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)